Cas no 877130-28-4 (Filibuvir)

Filibuvir structure

Product Name:Filibuvir

CAS No:877130-28-4

MF:C₂₉H₃₇N₅O₃

MW:503.635786771774

CID:69223

PubChem ID:54708673

Update Time:2024-10-26

Filibuvir Chemical and Physical Properties

Names and Identifiers

- (R)-6-Cyclopentyl-6-[2-(2,6-diethylpyridin-4-yl)ethyl]-3-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-4-hydroxy-5,6-dihydro-2H-pyran-2-one
- (2R)-2-cyclopentyl-2-[2-(2,6-diethylpyridin-4-yl)ethyl]-5-[(5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-4-hydroxy-3H-pyran-6-one
- 2H-PYRAN-2-ONE, 6-CYCLOPENTYL-6-[2-(2,6-DIETHYL-4-PYRIDINYL)ETHYL]-3-[(5,7-DIMETHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-2-YL...
- Filibuvir
- (R)-6-Cyclopentyl-6-(2-(2,6-diethylpyridin-4-yl)ethyl)-3-((5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl)-4-hydroxy-5,6-dihydro-2H-pyran-2-one
- 198J479Y2L
- Filibuvir [USAN:INN]
- 3frz
- 6-Cyclopentyl-6-(2-(2,6-diethylpyridin-4-yl)ethyl)-3-((5,7-dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-yl)methyl)-4-h
- (6R)-6-Cyclopentyl-6-[2-(2,6-diethyl-4-pyridinyl)ethyl]-3-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-5,6-dihydro-4-hydroxy-2H-pyran-2-one (ACI)
- PF 00868554
- Filibuvir (USAN/INN)
- AKOS030532566
- CS-0002461
- (6R)-6-CYCLOPENTYL-6-(2-(2,6-DIETHYLPYRIDIN-4-YL)ETHYL)-3-((5,7-DIMETHYL(1,2,4)TRIAZOLO(1,5- A)PYRIMIDIN-2-YL)METHYL)-4-HYDROXY-5,6-DIHYDRO-2H-PYRAN-2-ONE
- HY-10118
- G13864
- DB-322080
- SCHEMBL1464441
- DTXSID601007768
- FILIBUVIR [INN]
- 6-Cyclopentyl-6-(2-(2,6-diethylpyridin-4-yl)ethyl)-3-((5,7-dimethyl-(1,2,4)triazolo(1,5-a)pyrimidin-2-yl)methyl)-4-hydroxy-5,6-dihydropyran-2-one
- CHEBI:177773
- (6R)-6-Cyclopentyl-6-[2-(2,6-diethyl-4-pyridinyl)ethyl]-3-[(5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methyl]-5,6-dihydro-4-hydroxy-2H-pyran-2-one
- PF00868554
- Q24975766
- 877130-28-4
- DB11878
- UNII-198J479Y2L
- D09616
- FILIBUVIR [WHO-DD]
- 2H-Pyran-2-one, 6-cyclopentyl-6-(2-(2,6-diethyl-4-pyridinyl)ethyl)-3-((5,7-dimethyl(1,2,4)triazolo(1,5-a)pyrimidin-2-yl)methyl)-5,6-dihydro-4-hydroxy-, (6R)-
- MS-29356
- FILIBUVIR [USAN]
- NS00073286
- PF-00868554
- NCGC00485400-01
- Inchi： 1S/C29H37N5O3/c1-5-22-14-20(15-23(6-2)31-22)11-12-29(21-9-7-8-10-21)17-25(35)24(27(36)37-29)16-26-32-28-30-18(3)13-19(4)34(28)33-26/h13-15,21,35H,5-12,16-17H2,1-4H3/t29-/m1/s1
- InChI Key： SLVAPEZTBDBAPI-GDLZYMKVSA-N
- SMILES： C([C@]1(OC(=O)C(CC2N=C3N=C(C=C(N3N=2)C)C)=C(O)C1)C1CCCC1)CC1C=C(CC)N=C(CC)C=1

Computed Properties

Exact Mass: 503.28964006 g/mol
Monoisotopic Mass: 503.28964006 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 37
Rotatable Bond Count: 8
Complexity: 833
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.6
Topological Polar Surface Area: 103
Molecular Weight: 503.6

Experimental Properties

Density: 1.29
Solubility: DMSO: soluble10mg/mL, clear

Filibuvir Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：room temp

Filibuvir Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PZ0030-5MG	Filibuvir	877130-28-4		5mg	¥1091.58	2023-09-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PZ0030-25MG	Filibuvir	877130-28-4		25mg	¥4395.7	2023-09-18
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Filibuvir Production Method

Production Method 1

55293-96-4

927889-49-4

877130-28-4

Reaction Conditions

1.1 Reagents: Hantzsch ester Solvents: Acetic acid , Methanol , Tetrahydrofuran ; 6 h, 40 °C

Reference

Synthesis of Filibuvir. Part III. Development of a Process for the Reductive Coupling of an Aldehyde and a β-Keto-lactone

Ide, Nathan D.; et al, Organic Process Research & Development, 2014, 18(1), 45-56

Production Method 2

877130-28-4

Reaction Conditions

1.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -30 °C

Reference

Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester

Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44

Production Method 3

55293-96-4

877130-28-4

Reaction Conditions

1.1 Catalysts: Piperidine Solvents: Acetic acid
1.2 Reagents: Hydrogen Catalysts: Palladium
2.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -30 °C

Reference

Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester

Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44

Production Method 4

877133-54-5

877130-28-4

Reaction Conditions

1.1 Reagents: Tetrabutylammonium chloride , Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 12 h, 90 °C
1.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
2.1 Reagents: 1,1′-Carbonyldiimidazole , Hydrochloric acid Solvents: tert-Butyl methyl ether , Water
2.2 Reagents: Potassium carbonate Solvents: Methanol
3.1 Reagents: Pyridine , Borane Solvents: Methanol ; -25 °C → 0 °C; 3 h, 0 °C
3.2 Reagents: Water ; 30 min, 0 °C

Reference

Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation

Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 5

1035267-63-0

877130-28-4

Reaction Conditions

1.1 Reagents: Phosphorus tribromide Solvents: Dichloromethane
2.1 Reagents: Tetrabutylammonium chloride , Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 12 h, 90 °C
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
3.1 Reagents: 1,1′-Carbonyldiimidazole , Hydrochloric acid Solvents: tert-Butyl methyl ether , Water
3.2 Reagents: Potassium carbonate Solvents: Methanol
4.1 Reagents: Pyridine , Borane Solvents: Methanol ; -25 °C → 0 °C; 3 h, 0 °C
4.2 Reagents: Water ; 30 min, 0 °C

Reference

Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation

Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 6

55293-96-4

877130-28-4

Reaction Conditions

1.1 Reagents: Pyridine , Borane Solvents: Methanol ; -25 °C → 0 °C; 3 h, 0 °C
1.2 Reagents: Water ; 30 min, 0 °C

Reference

Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation

Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 7

37517-78-5

927889-47-2

877130-28-4

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole , Hydrochloric acid Solvents: tert-Butyl methyl ether , Water
1.2 Reagents: Potassium carbonate Solvents: Methanol
2.1 Reagents: Pyridine , Borane Solvents: Methanol ; -25 °C → 0 °C; 3 h, 0 °C
2.2 Reagents: Water ; 30 min, 0 °C

Reference

Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation

Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 8

141-82-2

877130-28-4

Reaction Conditions

1.1 Reagents: Methanesulfonic acid , Propylphosphonic anhydride Solvents: Toluene
2.1 Catalysts: Piperidine Solvents: Acetic acid
2.2 Reagents: Hydrogen Catalysts: Palladium
3.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -30 °C

Reference

Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester

Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44

Production Method 9

877133-49-8

100-51-6

877130-28-4

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole
2.1 Reagents: Tetrabutylammonium chloride , Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 12 h, 90 °C
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
3.1 Reagents: 1,1′-Carbonyldiimidazole , Hydrochloric acid Solvents: tert-Butyl methyl ether , Water
3.2 Reagents: Potassium carbonate Solvents: Methanol
4.1 Reagents: Pyridine , Borane Solvents: Methanol ; -25 °C → 0 °C; 3 h, 0 °C
4.2 Reagents: Water ; 30 min, 0 °C

Reference

Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation

Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 10

1115035-61-4

877130-28-4

Reaction Conditions

1.1 Reagents: Phosphoric tribromide Solvents: Dimethylformamide ; 120 °C
2.1 Reagents: Tetrabutylammonium chloride , Methyldicyclohexylamine Catalysts: Palladium diacetate Solvents: Dimethylacetamide ; 12 h, 90 °C
2.2 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol
3.1 Reagents: 1,1′-Carbonyldiimidazole , Hydrochloric acid Solvents: tert-Butyl methyl ether , Water
3.2 Reagents: Potassium carbonate Solvents: Methanol
4.1 Reagents: Pyridine , Borane Solvents: Methanol ; -25 °C → 0 °C; 3 h, 0 °C
4.2 Reagents: Water ; 30 min, 0 °C

Reference

Synthetic route optimization of PF-00868554, an HCV polymerase inhibitor in clinical evaluation

Johnson, Sarah; et al, Synlett, 2010, (5), 796-800

Production Method 11

927889-47-2

877130-28-4

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Tetrahydrofuran
1.2 -
2.1 Reagents: Methanesulfonic acid , Propylphosphonic anhydride Solvents: Toluene
3.1 Catalysts: Piperidine Solvents: Acetic acid
3.2 Reagents: Hydrogen Catalysts: Palladium
4.1 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ; -30 °C

Reference

Synthesis of Filibuvir. Part II. Second-Generation Synthesis of a 6,6-Disubstituted 2H-Pyranone via Dieckmann Cyclization of a β-Acetoxy Ester

Peng, Zhihui; et al, Organic Process Research & Development, 2014, 18(1), 36-44